Cas no 87376-64-5 (Kaurane-7,18-diol, 15,16-epoxy-, (4β,7α,15α)- (9CI))
87376-64-5 structure
Product Name:Kaurane-7,18-diol, 15,16-epoxy-, (4β,7α,15α)- (9CI)
CAS No:87376-64-5
MF:C20H32O3
MW:320.466286659241
CID:731602
PubChem ID:12315549
Update Time:2024-03-01
Kaurane-7,18-diol, 15,16-epoxy-, (4β,7α,15α)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Kaurane-7,18-diol,15,16-epoxy-, (4b,7a,15a)- (9CI)
- Kaurane-7,18-diol, 15,16-epoxy-, (4β,7α,15α)- (9CI)
- CHEBI:175099
- Ent-15b,16b-Epoxy-7b,18-kauranediol
- Ucriol
- 5-(hydroxymethyl)-5,9,14-trimethyl-15-oxapentacyclo[11.3.1.0^{1,10}.0^{4,9}.0^{14,16}]heptadecan-2-ol
- 5-(hydroxymethyl)-5,9,14-trimethyl-15-oxapentacyclo[11.3.1.01,10.04,9.014,16]heptadecan-2-ol
- 87376-64-5
- Kaurane-7,18-diol, 15,16-epoxy-, (4beta,7alpha,15alpha)-
- DTXSID801251876
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- Inchi: 1S/C20H32O3/c1-17(11-21)7-4-8-18(2)13-6-5-12-10-20(13,15(22)9-14(17)18)16-19(12,3)23-16/h12-16,21-22H,4-11H2,1-3H3
- InChI Key: BDWKHKXSYDEDRO-UHFFFAOYSA-N
- SMILES: O1C2(C)C3CCC4C5(C)CCCC(C)(CO)C5CC(C4(C3)C12)O
Computed Properties
- Exact Mass: 320.23514488g/mol
- Monoisotopic Mass: 320.23514488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 1
- Complexity: 549
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 9
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 53Ų
Kaurane-7,18-diol, 15,16-epoxy-, (4β,7α,15α)- (9CI) Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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